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4-Azidophlorizin 4-Azidophlorizin
Brand Name: Vulcanchem
CAS No.: 79541-46-1
VCID: VC0043439
InChI: InChI=1S/C21H23N3O9/c22-24-23-11-4-1-10(2-5-11)3-6-13(27)17-14(28)7-12(26)8-15(17)32-21-20(31)19(30)18(29)16(9-25)33-21/h1-2,4-5,7-8,16,18-21,25-26,28-31H,3,6,9H2/t16-,18-,19+,20-,21-/m1/s1
SMILES: C1=CC(=CC=C1CCC(=O)C2=C(C=C(C=C2OC3C(C(C(C(O3)CO)O)O)O)O)O)N=[N+]=[N-]
Molecular Formula: C21H23N3O9
Molecular Weight: 461.4 g/mol

4-Azidophlorizin

CAS No.: 79541-46-1

Reference Standards

VCID: VC0043439

Molecular Formula: C21H23N3O9

Molecular Weight: 461.4 g/mol

4-Azidophlorizin - 79541-46-1

CAS No. 79541-46-1
Product Name 4-Azidophlorizin
Molecular Formula C21H23N3O9
Molecular Weight 461.4 g/mol
IUPAC Name 3-(4-azidophenyl)-1-[2,4-dihydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]propan-1-one
Standard InChI InChI=1S/C21H23N3O9/c22-24-23-11-4-1-10(2-5-11)3-6-13(27)17-14(28)7-12(26)8-15(17)32-21-20(31)19(30)18(29)16(9-25)33-21/h1-2,4-5,7-8,16,18-21,25-26,28-31H,3,6,9H2/t16-,18-,19+,20-,21-/m1/s1
Standard InChIKey AXCDEMZKQHNYNE-QNDFHXLGSA-N
Isomeric SMILES C1=CC(=CC=C1CCC(=O)C2=C(C=C(C=C2O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O)O)N=[N+]=[N-]
SMILES C1=CC(=CC=C1CCC(=O)C2=C(C=C(C=C2OC3C(C(C(C(O3)CO)O)O)O)O)O)N=[N+]=[N-]
Canonical SMILES C1=CC(=CC=C1CCC(=O)C2=C(C=C(C=C2OC3C(C(C(C(O3)CO)O)O)O)O)O)N=[N+]=[N-]
Synonyms 3-(4-Azidophenyl)-1-[2-(β-D-glucopyranosyloxy)-4,6-dihydroxyphenyl]-1-propanone;
PubChem Compound 133219
Last Modified Nov 11 2021
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